1-Amino-1-[4-(difluoromethoxy)phenyl]propan-2-OL

• Molecular Formula: C10H13F2NO2
• Molecular Weight: 217.21 g/mol
• IUPAC Name: 1-amino-1-[4-(difluoromethoxy)phenyl]propan-2-ol
• InChI: InChI=1S/C10H13F2NO2/c1-6(14)9(13)7-2-4-8(5-3-7)15-10(11)12/h2-6,9-10,14H,13H2,1H3
• InChI Key: QPCOYUQWFPPPCI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC=C(C=C1)OC(F)F)N)O

Description

1-Amino-1-[4-(difluoromethoxy)phenyl]propan-2-OL is an amino alcohol derivative featuring a difluoromethoxy-substituted phenyl group. This structural motif is significant in medicinal chemistry due to the electron-withdrawing properties of the difluoromethoxy group, which enhances metabolic stability and modulates receptor interactions compared to non-fluorinated analogs.

Preparation Methods

The synthesis of 1-Amino-1-[4-(difluoromethoxy)phenyl]propan-2-OL typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Starting Material: The synthesis begins with a suitable phenyl derivative, such as 4-(difluoromethoxy)benzaldehyde.

Reduction: The aldehyde group is reduced to an alcohol using a reducing agent like sodium borohydride (NaBH4).

Amination: The alcohol is then converted to an amine through a reductive amination process using reagents such as ammonia or an amine source and a reducing agent like sodium cyanoborohydride (NaBH3CN).

Final Product:

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity.

Chemical Reactions Analysis

1-Amino-1-[4-(difluoromethoxy)phenyl]propan-2-OL undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can convert the compound into different amine derivatives using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, introducing different substituents at specific positions using reagents like halogens or nitrating agents.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like ethanol or dichloromethane, and controlled temperatures. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Amino-1-[4-(difluoromethoxy)phenyl]propan-2-OL has diverse applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including interactions with enzymes and receptors.

Medicine: Research explores its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It finds applications in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Amino-1-[4-(difluoromethoxy)phenyl]propan-2-OL involves its interaction with specific molecular targets and pathways. The compound may act as an enzyme inhibitor or receptor agonist/antagonist, modulating biochemical processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Substituent Effects

• Difluoromethoxy Group (Target Compound): The difluoromethoxy group (-OCF₂H) introduces strong electronegativity and steric bulk, likely enhancing resistance to oxidative metabolism compared to methoxy or hydroxy groups . This feature is critical in drug design for improving half-life.
• The simpler structure may correlate with higher solubility in polar solvents .
• 2-Fluoro-4-methylphenyl (Parchem Compound): The methyl group increases lipophilicity (logP), favoring membrane permeability, while the fluorine atom directs electronic effects. The ortho-fluoro substituent may influence binding orientation in chiral environments .
• 4-Fluorophenoxy (Chemlyte Solutions Compound): The ether oxygen increases molecular flexibility but reduces electron-withdrawing capacity compared to difluoromethoxy. The para-fluoro position may optimize receptor affinity in certain applications .

Physicochemical Properties

• Melting Points: D(+)-2-Amino-3-phenyl-1-propanol has a defined mp (90–94°C), suggesting crystalline stability. Fluorinated analogs (e.g., Parchem’s compound) may exhibit lower melting points due to increased hydrophobicity .
• Molecular Weight: The target compound’s higher molecular weight (~216 vs. 151–185 g/mol) reflects the addition of two fluorine atoms and an oxygen, impacting bioavailability and diffusion rates.